Cas no 61367-66-6 (Benzeneacetonitrile, 3,5-dimethoxy-4-(1-methylethoxy)-)

• Product Name: Benzeneacetonitrile, 3,5-dimethoxy-4-(1-methylethoxy)-
• CAS No: 61367-66-6
• MF: C₁₃H₁₇NO₃
• MW: 235.278983831406
• CID: 481995
• PubChem ID: 44719574
• Update Time: 2025-04-19

Benzeneacetonitrile, 3,5-dimethoxy-4-(1-methylethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile, 3,5-dimethoxy-4-(1-methylethoxy)-
• 2-(3,5-dimethoxy-4-propan-2-yloxyphenyl)acetonitrile
• DTXSID60660366
• {3,5-Dimethoxy-4-[(propan-2-yl)oxy]phenyl}acetonitrile
• 61367-66-6

• Inchi： 1S/C13H17NO3/c1-9(2)17-13-11(15-3)7-10(5-6-14)8-12(13)16-4/h7-9H,5H2,1-4H3
• InChI Key： WVVAVOKROUOORC-UHFFFAOYSA-N
• SMILES： O(C1C(=CC(CC#N)=CC=1OC)OC)C(C)C

Computed Properties

• Exact Mass: 235.12091
• Monoisotopic Mass: 235.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 51.5A^2

Experimental Properties

• PSA: 51.48